molecular formula C21H18N4OS B6424891 N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide CAS No. 2034225-79-9

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide

Cat. No. B6424891
CAS RN: 2034225-79-9
M. Wt: 374.5 g/mol
InChI Key: WTEYUWAKBFXFST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide, or NMPTPTB for short, is a novel small molecule that has been studied for its potential applications in scientific research. NMPTPTB is a thiophene-based compound that belongs to the class of pyrazole-pyridine-benzamides. It has been synthesized by a variety of methods, including a one-pot method, and has been studied for its potential applications in drug discovery and development, as well as in other areas of scientific research.

Mechanism of Action

Advantages and Limitations for Lab Experiments

NMPTPTB has several advantages for use in laboratory experiments. First, it is a small molecule, which makes it easier to handle and store. Second, it is relatively inexpensive to synthesize and can be synthesized in large quantities. Finally, it has been found to be active against a variety of cancer cell lines, bacterial and fungal pathogens, and other targets.
However, NMPTPTB also has some limitations for use in laboratory experiments. First, its mechanism of action is not yet fully understood, so it is difficult to predict how it will act in different contexts. Second, it is not yet known whether it has any toxic side effects. Finally, it has not yet been approved for use in humans, so it cannot be used in clinical trials.

Future Directions

There are several potential future directions for research on NMPTPTB. First, further research is needed to understand its mechanism of action and to determine whether it has any toxic side effects. Second, further research is needed to determine its efficacy in treating various diseases, such as cancer and bacterial and fungal infections. Third, further research is needed to develop methods for synthesizing NMPTPTB in larger quantities. Finally, further research is needed to investigate its potential applications in drug discovery and development.

Synthesis Methods

NMPTPTB has been synthesized by a variety of methods, including a one-pot method. The one-pot method involves the reaction of aryl bromides, aryl chlorides, aryl iodides, and aryl sulfides with 1-methyl-1H-pyrazole-5-yl pyridine-3-ylmethanone. This reaction occurs in the presence of a base, such as potassium carbonate, and a solvent, such as dimethyl sulfoxide (DMSO). The reaction is then quenched with aqueous acetic acid, and the product is isolated by precipitation.

Scientific Research Applications

NMPTPTB has been studied for its potential applications in scientific research. It has been found to be active against a variety of cancer cell lines, including breast, ovarian, and prostate cancer cell lines. Additionally, it has been found to be active against a variety of bacterial and fungal pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans. NMPTPTB has also been studied for its potential applications in drug discovery and development, as well as in other areas of scientific research.

properties

IUPAC Name

N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-4-thiophen-2-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N4OS/c1-25-19(8-9-24-25)18-11-15(12-22-14-18)13-23-21(26)17-6-4-16(5-7-17)20-3-2-10-27-20/h2-12,14H,13H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTEYUWAKBFXFST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)C3=CC=C(C=C3)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.